1-[5-[4-(Methylthio)phenyl]-2-thiazolyl]-4-piperidinecarboxamide

• Molecular Formula: C16H19N3OS2
• Molecular Weight: 333.5 g/mol
• IUPAC Name: 1-[5-(4-methylsulfanylphenyl)-1,3-thiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H19N3OS2/c1-21-13-4-2-11(3-5-13)14-10-18-16(22-14)19-8-6-12(7-9-19)15(17)20/h2-5,10,12H,6-9H2,1H3,(H2,17,20)
• InChI Key: ZFIWZVVHNRUILB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=CN=C(S2)N3CCC(CC3)C(=O)N

Description

ML200 is a high-temperature lubricant grease that contains a significant amount of molybdenum disulfide. It is known for its excellent mechanical and thermal stability, as well as its resistance to chemical corrosion. This compound is particularly suitable for use in environments with a wide range of temperatures and high humidity .

Preparation Methods

Synthetic Routes and Reaction Conditions: ML200 is synthesized using high-quality, wax-free base oils and organic thickeners. The process involves blending these components under controlled conditions to ensure uniformity and stability. The addition of molybdenum disulfide enhances the compound’s extreme pressure and anti-wear properties .

Industrial Production Methods: In industrial settings, ML200 is produced in large batches using specialized equipment that ensures consistent quality. The production process includes rigorous quality control measures to maintain the high standards required for its various applications .

Chemical Reactions Analysis

Types of Reactions: ML200 primarily undergoes physical interactions rather than chemical reactions due to its stable nature. it can participate in surface reactions when applied as a lubricant, forming protective layers on metal surfaces.

Common Reagents and Conditions: The primary reagent in ML200 is molybdenum disulfide, which is known for its lubricating properties. The conditions for its application typically involve high temperatures and pressures, where it forms a protective film on metal surfaces .

Major Products Formed: The major product formed from the application of ML200 is a protective layer on metal surfaces, which reduces friction and wear. This layer is stable and resistant to high temperatures and chemical corrosion .

Scientific Research Applications

Chemistry: In chemistry, ML200 is used as a high-temperature lubricant in various reactions and processes that require stable and reliable lubrication under extreme conditions .

Biology: While ML200 is not commonly used in biological research, its properties as a lubricant can be beneficial in certain biological applications that involve mechanical components .

Medicine: ML200 is not typically used in medicine due to its industrial nature.

Industry: In the industrial sector, ML200 is widely used in machinery and equipment that operate under high temperatures and pressures. Its ability to reduce friction and wear makes it an essential component in various industrial applications .

Mechanism of Action

ML200 exerts its effects primarily through the formation of a protective layer on metal surfaces. This layer is formed by the molybdenum disulfide component, which reduces friction and wear by providing a stable and low-friction interface. The molecular targets are the metal surfaces, and the pathways involved include physical adsorption and surface interaction .

Comparison with Similar Compounds

Similar Compounds:

• Molybdenum disulfide-based lubricants
• Graphite-based lubricants
• Tungsten disulfide-based lubricants

Uniqueness: ML200 is unique due to its high content of molybdenum disulfide, which provides superior extreme pressure and anti-wear properties compared to other similar compounds. Its stability under high temperatures and resistance to chemical corrosion make it particularly suitable for demanding industrial applications .